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Compound of Interest

Compound Name: ML418

Cat. No.: B15585934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the electrophysiological effects of ML418, a

selective Kir7.1 potassium channel blocker, and barium, a non-selective blocker of inwardly

rectifying potassium (Kir) channels. The information presented is supported by experimental

data to assist researchers in selecting the appropriate tool for their studies.

At a Glance: ML418 vs. Barium
Feature ML418 Barium (Ba²⁺)

Primary Target Kir7.1 potassium channel
Inwardly rectifying potassium

(Kir) channels (non-selective)

Mechanism of Action Pore blocker Pore blocker

Selectivity Highly selective for Kir7.1

Non-selective, blocks a wide

range of Kir channels and

other K⁺ channels

Potency
Sub-micromolar (IC₅₀ = 310

nM for Kir7.1)

Micromolar to millimolar range,

depending on the Kir channel

subtype and voltage

Quantitative Analysis of Inhibitory Activity
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The following tables summarize the inhibitory potency of ML418 and barium on various

inwardly rectifying potassium channels.

Table 1: Inhibitory Potency (IC₅₀) of ML418 on Kir Channels[1][2]

Kir Channel Subunit IC₅₀ (µM)

Kir7.1 0.31

Kir1.1 >30

Kir2.1 >30

Kir2.2 >30

Kir2.3 >30

Kir3.1/3.2 >30

Kir4.1 >30

Kir6.2/SUR1 ~0.3

Data obtained from thallium flux assays and whole-cell patch clamp electrophysiology.[1]

Table 2: Inhibitory Potency (IC₅₀/K_d) of Barium on Kir Channels
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Kir Channel
Subunit

IC₅₀ / K_d (µM)
Voltage
Dependence

Reference

Kir2.1
19-30 (K_d at -30 to

-40 mV)

Highly voltage-

dependent
[3]

Kir2.2
9 (K_d at -30 to -40

mV)
Voltage-dependent [3]

Kir2.3
70 (K_d at -30 to -40

mV)
Voltage-dependent [3]

Kir4.1 -
Block is voltage-

dependent
[4]

ATP-sensitive K⁺

channels
~100 (K_d at -62 mV)

Block increases with

hyperpolarization
[5]

Native HPASM K_IR_
Intermediate between

Kir2.1 and Kir2.4
Voltage-dependent [6]

These values can vary depending on the experimental conditions, such as membrane potential

and external potassium concentration.

Electrophysiological Effects
Effects on Membrane Potential
Blockade of inwardly rectifying potassium channels, which are crucial for setting the resting

membrane potential in many cell types, leads to membrane depolarization.

ML418: As a selective Kir7.1 blocker, ML418 is expected to cause membrane depolarization

primarily in cells where Kir7.1 is a major contributor to the resting membrane potential. For

instance, in neurons of the paraventricular nucleus, inhibition of Kir7.1-like currents leads to

membrane depolarization and increased neuronal firing.[1]

Barium: Due to its non-selective nature, barium causes a more generalized membrane

depolarization in various cell types, including neurons, cardiomyocytes, and smooth muscle

cells, by blocking a broader range of Kir channels that contribute to the resting potential.[7][8]

[9]
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Effects on Action Potential
The alteration of potassium currents by these blockers significantly impacts the shape and

duration of action potentials.

ML418: The specific effects of ML418 on the action potential will depend on the role of Kir7.1

in the particular cell type. In uterine smooth muscle, where Kir7.1 expression increases

during pregnancy to maintain quiescence, its inhibition would likely lead to depolarization

and increased excitability.[1]

Barium: Barium has pronounced effects on the action potential, particularly in cardiac

myocytes. It is known to prolong the action potential duration, especially the terminal

repolarization phase, by blocking I_K1.[10][11] This can lead to the development of early

afterdepolarizations and triggered activity.[12] In neurons, barium can induce prolonged

plateau depolarizations.[13]
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ML418 Signaling Pathway
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Barium Signaling Pathway

Barium (Ba²⁺)

Kir Channels (non-selective)
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Membrane Depolarization

Action Potential Prolongation

Broad Electrophysiological Changes
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Whole-Cell Patch Clamp Workflow

Cell Culture

Prepare Pipette with Internal Solution

Form Giga-ohm Seal

Rupture Membrane (Whole-Cell)

Record Baseline Current

Apply ML418 or Barium

Record Inhibited Current
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Thallium Flux Assay Workflow

Plate Cells

Load with Thallium-sensitive Dye

Add ML418 or Barium

Add Thallium Stimulus

Measure Fluorescence

Data Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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